N-(4-bromophenyl)-3-methyl-1,2-oxazole-5-carboxamide
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Description
N-(4-bromophenyl)-3-methyl-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.109. The purity is usually 95%.
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Scientific Research Applications
Biological Activity and Drug Development
Isoxazole derivatives have been extensively studied for their biological activities and potential as therapeutic agents. For instance, isoxazol leflunomide and its metabolites demonstrate promising immunosuppressive properties by inhibiting dihydroorotate dehydrogenase, an enzyme critical for pyrimidine synthesis, thus affecting immune cell functions. This mechanism underlines the therapeutic potential of isoxazole compounds in conditions requiring immunosuppression, such as in organ transplantation and autoimmune diseases (Knecht & Löffler, 1998).
Synthesis and Characterization of Derivatives
The synthesis of new isoxazole derivatives, including those with specific substitutions like N-aryl or carboxamide groups, plays a significant role in the development of novel compounds with potential pharmacological activities. Studies focusing on the synthesis and characterization of these derivatives highlight the versatility of isoxazole as a core structure for generating bioactive molecules. Such research efforts contribute to the broader field of medicinal chemistry by offering new scaffolds for drug development (Hassan et al., 2014).
Mechanistic Studies and Molecular Interactions
Research on isoxazoles also extends to understanding their tautomeric behavior and interactions with other molecules. Studies on the tautomerism of heteroaromatic compounds, including isoxazole derivatives, provide insight into their chemical properties and reactivity. Such knowledge is crucial for the design of molecules with desired biological activities and stability (Boulton & Katritzky, 1961).
Applications in Organic and Polymer Chemistry
Beyond biological applications, isoxazole derivatives find utility in organic and polymer chemistry. For example, polyamides containing isoxazole units have been synthesized, showcasing good thermal stability and solubility in various solvents. Such materials could have applications in high-performance polymers with specific mechanical and chemical resistance properties (Bouck & Rasmussen, 1993).
Properties
IUPAC Name |
N-(4-bromophenyl)-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2/c1-7-6-10(16-14-7)11(15)13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQTSAPOAKRQIGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.